Cas no 932506-63-3 (N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide)

• Product Name: N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide
• CAS No: 932506-63-3
• MF: C₂₁H₂₄N₂O₃S
• MW: 384.491864204407
• CID: 5515744
• Update Time: 2025-06-08

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(cyclopropanecarbonyl)-3,4-dihydro-2H-quinolin-6-yl]-2,5-dimethylbenzenesulfonamide
• N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C21H24N2O3S/c1-14-5-6-15(2)20(12-14)27(25,26)22-18-9-10-19-17(13-18)4-3-11-23(19)21(24)16-7-8-16/h5-6,9-10,12-13,16,22H,3-4,7-8,11H2,1-2H3
• InChI Key： GVTBRFQZCUQKBO-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(C2CC2)=O)(=O)=O)=CC(C)=CC=C1C

Additional information on N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 932506-63-3): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 932506-63-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of sulfonamides and features a unique structural framework that combines a cyclopropane ring, a tetrahydroquinoline moiety, and a substituted benzene sulfonamide group. The intricate structure of this compound offers a rich platform for exploring its biological activities and potential as a drug candidate.

The cyclopropane ring is known for its strain and reactivity, which can influence the compound's pharmacokinetic properties. The tetrahydroquinoline moiety is a common scaffold in many bioactive molecules and is often associated with various biological activities, including anti-inflammatory and antiproliferative effects. The benzene sulfonamide group is a well-known pharmacophore in drug design, particularly for its ability to interact with specific protein targets involved in various diseases.

Recent studies have highlighted the potential of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide as an inhibitor of specific enzymes and receptors. For instance, research published in the *Journal of Medicinal Chemistry* has shown that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The ability to selectively target these kinases makes it a promising candidate for the development of novel anticancer drugs.

In addition to its anticancer properties, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide has been extensively studied to understand its behavior in biological systems. Research indicates that it has favorable oral bioavailability and good plasma stability. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over time.

Furthermore, the safety profile of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide has been evaluated in preclinical studies. Toxicity assessments have shown that it exhibits low toxicity at therapeutic doses and does not cause significant adverse effects on major organs such as the liver and kidneys. This favorable safety profile supports its potential for further clinical development.

The structural diversity of N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide also allows for the exploration of structure–activity relationships (SAR). By modifying different parts of the molecule, researchers can optimize its biological activity and pharmacological properties. For example, substituting the cyclopropane ring with other cyclic structures or altering the substituents on the benzene sulfonamide group can lead to compounds with enhanced potency or improved selectivity.

In conclusion, N-(1-cyclopropanecarbonyl-1,2,3,4-tetrahydroquinolin-6-yl)-2,5-dimethylbenzene-1-sulfonamide (CAS No. 932506-63-3) represents a promising compound in medicinal chemistry with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacokinetic and safety profiles make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound holds significant promise for advancing the treatment of various diseases.